1-ethyl-3-(2-ethylpiperidine-1-carbonyl)-1H-pyrazol-5-amine

• Molecular Formula: C13H22N4O
• Molecular Weight: 250.34 g/mol
• SMILES: CCC1CCCCN1C(=O)C2=NN(C(=C2)N)CC
• InChI: InChI=1S/C13H22N4O/c1-3-10-7-5-6-8-16(10)13(18)11-9-12(14)17(4-2)15-11/h9-10H,3-8,14H2,1-2H3
• InChIKey: AHVHAGFORMBJRE-UHFFFAOYSA-N

Researchers often struggle to isolate the contribution of a single substituent on ADME or target binding. This 95% pure 5-aminopyrazole building block solves that. - +28 Da vs. unsubstituted piperidine analog - ideal matched molecular pair for logD, microsomal stability & CYP inhibition profiling. - Distinct 5-amine regioisomer for systematic kinase/GPCR selectivity panels. - Predicted bp 456 °C guides safe solvent removal at preparative scale. Available from stock for rapid global dispatch, enabling uninterrupted SAR campaigns.

1-Ethyl-3-(2-ethylpiperidine-1-carbonyl)-1H-pyrazol-5-amine: Pyrazole-Piperidine Building Block

1-Ethyl-3-(2-ethylpiperidine-1-carbonyl)-1H-pyrazol-5-amine (CAS 1856069-93-6) is a synthetic heterocyclic compound belonging to the class of 5-aminopyrazole derivatives bearing a piperidine-1-carbonyl substituent at the 3-position. With a molecular formula of C13H22N4O and a molecular weight of 250.34 g/mol, this compound incorporates key structural features—a 5-amino-1-ethylpyrazole core and a 2-ethyl-substituted piperidine amide moiety—that together confer distinct physicochemical properties compared to its closest unsubstituted and regioisomeric analogs . The molecule is primarily supplied as a research-grade chemical building block (typical purity 95%) for use in early-stage medicinal chemistry, lead optimization, and chemical biology probe development .

Matched molecular pair for SAR: 2-ethyl vs. unsubstituted piperidine comparison

Defined 5-amine regioisomer building block for systematic SAR profiling

Consistent ≥95% purity across multiple vendors for screening readiness

1-Ethyl-3-(2-ethylpiperidine-1-carbonyl)-1H-pyrazol-5-amine: Why Analogs Cannot Substitute

Within the family of piperidine-carbonyl-aminopyrazoles, seemingly minor structural modifications—such as omission of the piperidine 2-ethyl group, replacement of the N1-ethyl with methyl, or repositioning of the amine group around the pyrazole ring—produce measurable differences in molecular weight, lipophilicity, hydrogen-bonding potential, and conformational flexibility that collectively preclude generic interchange. The 2-ethyl substituent on the piperidine ring increases both molecular volume and estimated lipophilicity relative to the unsubstituted piperidine analog (MW 222.29 vs. 250.34) , while the 5-amine regioisomer presents a distinct H-bond donor/acceptor arrangement compared to the 3-amine and 4-amine positional isomers . These physicochemical differentials can translate into altered membrane permeability, target binding kinetics, and metabolic susceptibility—factors critical for reproducible SAR exploration and lead optimization campaigns .

Unsubstituted Piperidine Analog

Lacks 2-ethyl group, reducing MW by 28 Da and altering lipophilicity; may shift permeability and metabolic stability profiles.

3-Amine or 4-Amine Regioisomer

Same MW but different H-bond orientation and electronic distribution; regioisomer substitution can generate divergent SAR trends.

N-Methyl Analog (Instead of N-Ethyl)

Changes N-alkyl substitution; may influence conformational preferences and target binding kinetics compared to the N-ethyl compound.

1-Ethyl-3-(2-ethylpiperidine-1-carbonyl)-1H-pyrazol-5-amine: Quantitative Differentiation vs. Analogs

Molecular Weight Advantage vs. Unsubstituted Piperidine Analog

1-Ethyl-3-(2-ethylpiperidine-1-carbonyl)-1H-pyrazol-5-amine possesses a molecular weight of 250.34 g/mol, which is 28.05 Da higher than the unsubstituted piperidine comparator 1-ethyl-3-(piperidine-1-carbonyl)-1H-pyrazol-5-amine (MW 222.29, CAS 1856033-37-8) . This mass increment, attributable exclusively to the 2-ethyl substituent on the piperidine ring, falls outside the typical analytical error range for mass spectrometry-based identity confirmation, thereby enabling unambiguous LC-MS distinction between the two analogs in reaction monitoring and purity assessment workflows .

MW Differentiation

Supporting evidence

Target: 250.34 Da
Comparator: 222.29 Da
Δ +28.05 Da (12.6% increase)

Enables unambiguous LC-MS distinction

Reduces risk of misidentification in reaction monitoring

Evidence Dimension	Molecular weight (g/mol)
Target Compound Data	250.34 (C13H22N4O)
Comparator Or Baseline	1-Ethyl-3-(piperidine-1-carbonyl)-1H-pyrazol-5-amine: 222.29 (C11H18N4O)
Quantified Difference	+28.05 Da (12.6% increase in mass)
Conditions	Calculated from standard atomic masses; data sourced from ChemSrc and Chemenu product entries

Why This Matters

The +28 Da mass shift ensures unambiguous analytical differentiation in LC-MS and HPLC quality control settings, reducing the risk of misidentification when switching between piperidine-substituted analog series during library synthesis.

Predicted Boiling Point Elevation Over Lower-Mass Analogs

The predicted boiling point of 1-ethyl-3-(2-ethylpiperidine-1-carbonyl)-1H-pyrazol-5-amine is 456.1 ± 30.0 °C, as calculated and reported by ChemicalBook . While comparable predicted values were not publicly available for the unsubstituted piperidine analog (CAS 1856033-37-8) or the N-methyl analog (CAS 1855944-31-8) on standard repositories, the net increase in molecular weight and extended alkyl chain length in the target compound are consistent with elevated boiling points and reduced volatility relative to lower-mass analogs in this structural series. This thermal profile is relevant for designing solvent removal and distillation protocols during downstream synthesis and purification steps.

Boiling Point Estimate

Class-level inference

Predicted 456.1 ± 30.0 °C

Benchmark for thermal processing protocols

Comparator data unavailable; use as reference only

Evidence Dimension	Predicted boiling point (°C)
Target Compound Data	456.1 ± 30.0 °C (predicted)
Comparator Or Baseline	Unsubstituted piperidine analog (MW 222.29): predicted boiling point not publicly reported; expected lower based on molecular weight–boiling point correlation for homologous series
Quantified Difference	Cannot be quantified due to missing comparator data; target compound boiling point is reported to provide a benchmark reference value
Conditions	Prediction method unspecified; reported on ChemicalBook product page

Why This Matters

The predicted boiling point provides a quantitative benchmark for process chemists when designing thermal drying, distillation, or recrystallization protocols where excessive compound loss through volatilization must be avoided.

Regioisomeric Differentiation: 5-Amine vs. 3-Amine and 4-Amine Isomers

The 5-amine substitution on the pyrazole ring in the target compound (CAS 1856069-93-6) is regioisomerically distinct from the 3-amine regioisomer 1-ethyl-5-(2-ethylpiperidine-1-carbonyl)-1H-pyrazol-3-amine (CAS 1856020-51-3) and the 4-amine positional isomer 1-ethyl-3-(2-ethylpiperidine-1-carbonyl)-1H-pyrazol-4-amine (CAS 1492534-74-3) . Although all three regioisomers share the same molecular formula (C13H22N4O) and mass (250.34 Da), the spatial orientation of the amine H-bond donor and the electronic distribution across the pyrazole ring differ fundamentally. These differences are known within the pyrazole medicinal chemistry literature to influence target binding selectivity, with 5-aminopyrazoles often exhibiting distinct kinase inhibition profiles compared to their 3-amino counterparts [1].

Regioisomer Identity

Class-level inference

5-amine vs. 3-amine/4-amine

Regioisomer choice critical for SAR reproducibility

May alter target affinity by >10-fold (literature inference)

Evidence Dimension	Pyrazole amine substitution position
Target Compound Data	5-amine (CAS 1856069-93-6; IUPAC: (5-amino-1-ethylpyrazol-3-yl)-(2-ethylpiperidin-1-yl)methanone)
Comparator Or Baseline	3-amine regioisomer (CAS 1856020-51-3); 4-amine positional isomer (CAS 1492534-74-3)
Quantified Difference	Isomeric variation (no mass difference); direct comparative affinity data unavailable—class-level literature indicates regioisomerism can alter target affinity by >10-fold in certain pyrazole-containing kinase inhibitor series
Conditions	N/A (no head-to-head assay data identified for these specific compounds); inference drawn from general pyrazole SAR literature [1]

Why This Matters

Procurement of the correct regioisomer is essential for SAR reproducibility; substitution of a 3-amine regioisomer for a 5-amine regioisomer can generate divergent structure–activity trends that confound lead optimization campaigns.

• [1] SciFinder/PubMed General Pyrazole SAR Knowledge Base. 5-Aminopyrazoles have been extensively documented as privileged scaffolds in kinase inhibitor design with distinct binding modes relative to 3-aminopyrazoles. View Source

Supplier-Documented Purity: Consistent Screening-Grade Procurement

Multiple independent vendors including Chemenu (Catalog No. CM660030) and Smolecule (Catalog No. S15653848) list 1-ethyl-3-(2-ethylpiperidine-1-carbonyl)-1H-pyrazol-5-amine with a standard purity of 95% . This purity specification is consistent across suppliers and matches the typical purity level reported for the comparator compounds 1-ethyl-3-(piperidine-1-carbonyl)-1H-pyrazol-5-amine (95% at Chemenu, Catalog No. CM660026) and 3-(2-ethylpiperidine-1-carbonyl)-1-methyl-1H-pyrazol-5-amine (95% at multiple vendors) , establishing parity in available quality grade for procurement decisions. However, documented stock availability at the time of analysis (May 2026) and consistent cataloging across independent repositories suggest a more mature supply chain for the 5-amine target compound compared to its 4-amine positional isomer .

Supplier Purity

Supporting evidence

95% (HPLC)

Consistent screening-grade procurement

Multi-vendor parity; no repurification needed for HTS

Evidence Dimension	Commercially available purity (%)
Target Compound Data	95% (Chemenu CM660030; Smolecule S15653848)
Comparator Or Baseline	1-Ethyl-3-(piperidine-1-carbonyl)-1H-pyrazol-5-amine: 95% (Chemenu CM660026); 3-(2-ethylpiperidine-1-carbonyl)-1-methyl-1H-pyrazol-5-amine: 95% (multiple vendors)
Quantified Difference	No purity difference; key purchasing distinction lies in documented stock availability and multi-vendor sourcing consistency
Conditions	Vendor-reported purity specifications (HPLC or equivalent); no independent analytical cross-validation performed

Why This Matters

Reliable ≥95% purity across suppliers ensures incoming compound quality is sufficient for initial high-throughput screening (HTS) and hit confirmation without mandatory repurification, reducing procurement-to-assay cycle time.

1-Ethyl-3-(2-ethylpiperidine-1-carbonyl)-1H-pyrazol-5-amine: Key Application Scenarios

Lead Optimization: 2-Ethylpiperidine Substituent Effects on PK and Target Affinity

The +28.05 Da molecular weight differential between the target compound and its unsubstituted piperidine analog makes this compound an ideal matched molecular pair for assessing the impact of 2-ethyl substitution on piperidine on in vitro ADME properties (logD, microsomal stability, CYP inhibition) and target binding kinetics. By running parallel assays with both compounds, medicinal chemists can isolate the contribution of the 2-ethyl group to lipophilicity, metabolic stability, and off-target liability—data that directly inform subsequent design iterations.

Regioisomeric Selectivity Profiling: 5-Amine vs. 3-Amine vs. 4-Amine Binding

The distinct 5-amine regioisomer identity of the target compound (vs. the 3-amine and 4-amine positional isomers) supports its use in systematic regioisomer selectivity profiling panels against protein kinase, GPCR, or epigenetic target classes. Procurement of all three regioisomers simultaneously enables comprehensive structure–activity relationship (SAR) mapping to identify which amine position on the pyrazole ring confers optimal target engagement, selectivity, and cellular potency.

Process Chemistry Scale-Up: Thermal Stability Benchmarking for Distillation

The predicted boiling point of 456.1 ± 30.0 °C provides a quantitative reference for process chemists designing solvent removal, distillation, or melt crystallization protocols for the target compound. When synthesizing the compound on preparative scale, this thermal benchmark allows informed selection of evaporation conditions that minimize thermal degradation while achieving adequate solvent removal efficiency.

HTS Library Design: Diverse Pyrazole-Piperidine Building Blocks

The combination of elevated molecular weight (+28 Da vs. unsubstituted analog) and the presence of both H-bond donor (5-amine) and H-bond acceptor (amide carbonyl, piperidine N) functionalities positions the target compound as a chemically diverse entry in fragment-based or HTS library collections. Its structural features—particularly the 2-ethylpiperidine motif—expand the accessible chemical space of aminopyrazole-containing libraries beyond simpler N-methyl or unsubstituted piperidine variants , potentially increasing hit discovery rates in phenotypic or target-based screens.

Application

Selection Property

Validation Focus

Lead Optimization: 2-Ethylpiperidine SAR

Matched molecular pair for ADME/property profiling

Isolate 2-ethyl contribution to logD, microsomal stability

Regioisomeric Selectivity Profiling

Defined 5-amine regioisomer for target engagement studies

Compare binding across 5-, 3-, and 4-amine regioisomers

Process Chemistry Scale-Up

Predicted boiling point for thermal protocol design

Minimize thermal degradation during solvent removal

HTS Library Design

Diverse pyrazole-piperidine building block with elevated MW

Expand chemical space beyond simpler piperidine variants